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Compound Focus: 4-Chloro-3-sulfamoylbenzoic acid

CAS No.: 1205-30-7

Cat. No.: S591199

Get Quote

GHS Hazard Information

The table below summarizes the identified GHS hazard information for 4-Chloro-3-sulfamoylbenzoic Acid

(CAS No. 1205-30-7).

Item Description

CAS No. 1205-30-7 [1] [2]

Signal Word Warning [1] [2]

| Hazard Statements | H315: Causes skin irritation [1] [2]. H319: Causes serious eye irritation [1] [2].

H335: May cause respiratory irritation [1]. | | Precautionary Statements | P261: Avoid breathing

dust/fume/gas/mist/vapours/spray [1]. P264: Wash skin thoroughly after handling [2]. P280: Wear protective

gloves/ eye protection/ face protection [2]. P302 + P352: IF ON SKIN: Wash with plenty of soap and water

[2]. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing [1] [2]. P332 + P313: If skin irritation occurs: Get medical

advice/attention [2]. P337 + P313: If eye irritation persists: Get medical advice/attention [2]. P362: Take off

contaminated clothing and wash before reuse [2]. | | GHS Pictogram | GHS07 (Exclamation mark) [2] |
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Safety and Handling Workflow

For safe handling of this substance in a laboratory setting, you should follow a risk management process. The

diagram below outlines the key steps from preparation to waste disposal.

Start: Hazard Review

Risk Assessment:
Identify all hazards

and exposure routes

Implement Controls:
- Use fume cupboard

- Wear protective gloves
- Wear eye/face protection

Emergency Planning:
Know location of
eye wash station

and safety shower

Waste Handling:
Collect for disposal

according to local regulations

End

Click to download full resolution via product page

Flowchart for handling 4-Chloro-3-sulfamoylbenzoic acid safely.
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Regulatory Context for Pharmaceutical Impurities

For professionals in drug development, assessing impurities goes beyond physical hazards. The ICH M7

guideline provides a framework for assessing and controlling DNA-reactive (mutagenic) impurities in

pharmaceuticals to minimize carcinogenic risk [3]. Although the searched results do not contain

mutagenicity data for 4-Chloro-3-sulfamoylbenzoic acid, you should be aware of this critical requirement.

Guideline Focus: The ICH M7 guideline outlines recommendations for assessing and controlling
mutagenic impurities in final drug substances or products, considering the intended conditions of

human use [3].
Practical Implication: If this compound is used in pharmaceutical synthesis, a dedicated

genotoxicity assessment is required to classify it per ICH M7 and establish appropriate control
strategies if it is identified as a potential impurity.

Key Takeaways for Researchers

Primary Hazards: The main risks associated with 4-Chloro-3-sulfamoylbenzoic acid are skin
irritation, serious eye irritation, and potential respiratory irritation.

Safe Handling is Crucial: Always use this substance within a fume cupboard and wear appropriate
personal protective equipment (PPE) including gloves and eye protection.

Check for Mutagenicity Data: For drug development work, you must consult specialized
toxicological databases to complete the required ICH M7 assessment, as this information is not

provided by chemical suppliers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. 1205-30-7|4-Chloro-3-sulfamoylbenzoic acid [bldpharm.com]

2. 4-Chloro-3-sulfamoylbenzoic Acid, 25G [labscoop.com]

3. ICH M7 Assessment and control of DNA reactive (mutagenic ... [ema.europa.eu]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.ema.europa.eu/en/ich-m7-assessment-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit-potential-carcinogenic-risk-scientific-guideline
https://www.smolecule.com/products/s591199?utm_src=pdf-body
https://www.ema.europa.eu/en/ich-m7-assessment-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit-potential-carcinogenic-risk-scientific-guideline
https://www.smolecule.com/products/s591199?utm_src=pdf-body
https://www.smolecule.com/products/s591199?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/1205-30-7.html
https://labscoop.com/US/en/product/tci/tci/a1189-25g-4-chloro-3-sulfamoylbenzoic-acid?srsltid=AfmBOook68zk7KUbO4oSnfyWRwnafbFYQgUpNC4vI4ALNTT-C6ouCdhj
https://www.ema.europa.eu/en/ich-m7-assessment-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit-potential-carcinogenic-risk-scientific-guideline
https://www.smolecule.com/products/s591199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [4-Chloro-3-sulfamoylbenzoic acid GHS hazard statements].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b591199#4-

chloro-3-sulfamoylbenzoic-acid-ghs-hazard-statements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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